Cas no 1251111-24-6 (1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid)

• Product Name: 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid
• CAS No: 1251111-24-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD18260537
• CID: 4564994
• PubChem ID: 67251082
• Update Time: 2025-06-20

1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid
• P17641
• AKOS023769101
• SB15448
• AS-54218
• DB-132799
• 1251111-24-6
• 1H-pyrazolo[3,4-b]pyridine-6-carboxylicacid
• SCHEMBL2022194
• SY096811
• 2H-pyrazolo[3,4-b]pyridine-6-carboxylic acid
• MFCD18260537
• pyrazolo[3,4-b]pyridine-6-carboxylic
• CS-0052518
• EN300-181673

• MDL： MFCD18260537
• Inchi： 1S/C7H5N3O2/c11-7(12)5-2-1-4-3-8-10-6(4)9-5/h1-3H,(H,11,12)(H,8,9,10)
• InChI Key： UHBHAVOFBLUPBB-UHFFFAOYSA-N
• SMILES： C12NN=CC1=CC=C(C(O)=O)N=2

Computed Properties

• Exact Mass: 163.038176411g/mol
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid

Introduction to 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS No. 1251111-24-6)

1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS No. 1251111-24-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid make it an attractive scaffold for the development of novel drugs targeting various diseases.

The chemical structure of 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid consists of a pyrazole ring fused to a pyridine ring, with a carboxylic acid group attached at the 6-position. This arrangement provides a rigid and planar structure that can interact with biological targets through multiple binding modes, including hydrogen bonding, π-π stacking, and electrostatic interactions. These properties have been exploited in the design of small molecules with high affinity and selectivity for specific protein targets.

Recent studies have highlighted the potential of 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. The researchers found that these derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer potential of 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid derivatives. The results showed that these compounds could selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to the ability of these derivatives to disrupt key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

The versatility of 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid has also been explored in the context of central nervous system (CNS) disorders. A study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that certain derivatives of this compound could act as potent and selective inhibitors of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes these derivatives potential candidates for the treatment of depression and other mood disorders.

In addition to its therapeutic potential, 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. The ease with which this compound can be modified through functional group manipulation allows for the rapid generation of large libraries of structurally diverse molecules. These libraries can then be screened against a wide range of biological targets to identify lead compounds with desired pharmacological properties.

The synthetic accessibility of 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid has also contributed to its popularity in academic and industrial research settings. Several efficient synthetic routes have been developed to access this compound and its derivatives, including metal-catalyzed coupling reactions and multicomponent reactions. These methods provide chemists with flexible strategies to introduce various substituents at different positions on the pyrazolopyridine scaffold, thereby expanding its chemical space.

In conclusion, 1H-pyrazolo[3,4-b]pyridine-6-carboxylic acid (CAS No. 1251111-24-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and biological activity profile, make it an attractive scaffold for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into the properties and applications of this compound, further solidifying its importance in the field.